Calcium, isotope of mass 42

• IUPAC Name: calcium-42
• InChI: InChI=1S/Ca/i1+2
• InChI Key: OYPRJOBELJOOCE-NJFSPNSNSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [42Ca]
• Molecular Formula: Ca
• Molecular Weight: 41.958618 g/mol
• CAS No.: 14333-05-2

Description

Calcium, isotope of mass 42 is a stable isotope of calcium with a mass number of 42. It has 20 protons and 22 neutrons in its nucleus. This isotope is one of the naturally occurring isotopes of calcium, constituting about 0.647% of natural calcium . This compound is used in various scientific research applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium, isotope of mass 42 can be prepared through the enrichment of natural calcium using techniques such as mass spectrometry or gas centrifugation. These methods separate the isotopes based on their mass differences. The enriched calcium-42 is then collected for further use .

Industrial Production Methods

Industrial production of calcium-42 involves the use of large-scale isotope separation facilities. These facilities employ advanced technologies like electromagnetic separation and laser isotope separation to achieve high-purity calcium-42. The process requires precise control of reaction conditions to ensure the desired isotope is obtained .

Chemical Reactions Analysis

Types of Reactions

Calcium, isotope of mass 42, like other calcium isotopes, undergoes various chemical reactions, including:

Oxidation: Reacts with oxygen to form calcium oxide (CaO).

Reduction: Can be reduced from its compounds to elemental calcium.

Substitution: Participates in substitution reactions where calcium replaces another element in a compound.

Common Reagents and Conditions

Oxidation: Calcium reacts with oxygen at room temperature to form a protective layer of calcium oxide.

Reduction: Calcium compounds can be reduced using strong reducing agents like sodium or magnesium.

Substitution: Calcium can replace other metals in compounds under appropriate conditions.

Major Products Formed

Calcium Oxide (CaO): Formed during oxidation.

Elemental Calcium: Obtained through reduction.

Calcium Halides (CaX₂): Formed in substitution reactions with halogens.

Scientific Research Applications

Calcium, isotope of mass 42 is used in various scientific research fields, including:

Chemistry: Used as a tracer in isotope studies to understand chemical reactions and processes.

Biology: Helps in studying calcium metabolism and its role in biological systems.

Medicine: Used in diagnostic techniques and research on calcium-related diseases.

Industry: Employed in the production of specialized materials and in nuclear reactors .

Mechanism of Action

Calcium, isotope of mass 42 exerts its effects through its involvement in calcium ion channels and cellular processes. It acts as a second messenger in various signaling pathways, regulating processes such as muscle contraction, neurotransmitter release, and enzyme activity. The molecular targets include calcium-binding proteins and ion channels that facilitate the movement of calcium ions across cell membranes .

Comparison with Similar Compounds

Similar Compounds

Calcium-40: The most abundant isotope of calcium, constituting about 96.941% of natural calcium.

Calcium-43: Another stable isotope, used in nuclear magnetic resonance studies.

Calcium-44: Stable isotope used in various scientific applications.

Uniqueness of Calcium, isotope of mass 42

This compound is unique due to its specific neutron-to-proton ratio, which makes it valuable in isotope fractionation studies and as a tracer in scientific research. Its relatively low natural abundance compared to calcium-40 adds to its significance in specialized applications .